molecular formula C10H20 B155814 p-Menthane CAS No. 1678-82-6

p-Menthane

Cat. No.: B155814
CAS No.: 1678-82-6
M. Wt: 140.27 g/mol
InChI Key: CFJYNSNXFXLKNS-UHFFFAOYSA-N
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Description

p-Menthane, also known as 1-isopropyl-4-methylcyclohexane, is a hydrocarbon with the chemical formula C10H20. It is a colorless liquid with a fragrant fennel-like odor and is naturally found in the exudates of Eucalyptus fruits. This compound is primarily encountered as a mixture of its cis and trans isomers, which possess very similar properties .

Mechanism of Action

The mechanism of action of p-Menthane as an insect repellent lies in its strong odor and chemical composition . This compound has a distinctive smell that insects find unpleasant, acting as a deterrent .

Safety and Hazards

When handling p-Menthane, it is recommended to avoid breathing mist, gas or vapours . Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .

Future Directions

p-Menthane is among the most valuable groups of monoterpenoids produced by plants . Synthetic biology approaches increasingly enable large scale production of economically valuable examples in microbes and cell free systems . This suggests a promising future direction for the production of this compound.

Properties

IUPAC Name

1-methyl-4-propan-2-ylcyclohexane
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InChI

InChI=1S/C10H20/c1-8(2)10-6-4-9(3)5-7-10/h8-10H,4-7H2,1-3H3
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InChI Key

CFJYNSNXFXLKNS-UHFFFAOYSA-N
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Canonical SMILES

CC1CCC(CC1)C(C)C
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Molecular Formula

C10H20
Record name P-MENTHANE
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DSSTOX Substance ID

DTXSID9025530, DTXSID30884219, DTXSID50883709
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Molecular Weight

140.27 g/mol
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Physical Description

P-menthane is a clear liquid. (NTP, 1992), Liquid, Clear liquid; [CAMEO] Nearly colorless liquid with a pine-like odor; [MSDSonline]
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Record name Cyclohexane, 1-methyl-4-(1-methylethyl)-, trans-
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Boiling Point

170.9 °C AT 725 MM HG, 170.00 to 171.00 °C. @ 760.00 mm Hg
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Solubility

less than 1 mg/mL at 70 °F (NTP, 1992), INSOL IN WATER; SOL IN BENZENE, PETROLEUM ETHER; VERY SOL IN ALCOHOL, ETHER, 0.00028 mg/mL at 25 °C
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Density

0.8039 AT 20 °C/4 °C
Record name 1-ISOPROPYL-4-METHYLCYCLOHEXANE
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Vapor Pressure

2.69 [mmHg]
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CAS No.

99-82-1, 1329-99-3, 1678-82-6, 6069-98-3, 34448-33-4
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Melting Point

-89.84 °C, -87.6 °C
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Synthesis routes and methods

Procedure details

The hydrogenation of the crude piperitenone is expediently carried out at temperatures at which as much d,l-menthol as possible is present in the menthol isomer mixture and no splitting off of water to form p-menthane takes place. Temperatures of 100° to 260°C, especially of 160° to 220°C, have proved advantageous.
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Retrosynthesis Analysis

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Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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p-Menthane
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p-Menthane
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p-Menthane

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